Cas no 849805-63-6 (Methyl 4-chlorocinnoline-6-carboxylate)

• Product Name: Methyl 4-chlorocinnoline-6-carboxylate
• CAS No: 849805-63-6
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 2950270
• PubChem ID: 58387862
• Update Time: 2025-07-01

Methyl 4-chlorocinnoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-cinnoline-6-carboxylic acid methyl ester
• methyl 4-chlorocinnoline-6-carboxylate
• methyl4-chlorocinnoline-6-carboxylate
• 6-Cinnolinecarboxylic acid, 4-chloro-, methyl ester
• PFXMSPWSFJBMAN-UHFFFAOYSA-N
• 849805-63-6
• SCHEMBL1680397
• Methyl 4-chlorocinnoline-6-carboxylate

• Inchi： 1S/C10H7ClN2O2/c1-15-10(14)6-2-3-9-7(4-6)8(11)5-12-13-9/h2-5H,1H3
• InChI Key： PFXMSPWSFJBMAN-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC2C=CC(C(=O)OC)=CC=21

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.392

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on Methyl 4-chlorocinnoline-6-carboxylate

Methyl 4-chlorocinnoline-6-carboxylate (CAS No: 849805-63-6)

Methyl 4-chlorocinnoline-6-carboxylate, also known by its CAS registry number 849805-63-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of cinnolinones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule consists of a cinnoline ring system substituted with a chlorine atom at the 4-position and a methyl ester group at the 6-position, making it a derivative with unique structural and functional properties.

The synthesis of Methyl 4-chlorocinnoline-6-carboxylate typically involves multi-step organic reactions, often starting from readily available starting materials such as chlorinated aromatic compounds. The construction of the cinnoline ring is a critical step, often achieved through cyclization reactions under specific conditions. The introduction of the methyl ester group is usually carried out via esterification reactions, ensuring the stability and solubility of the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

Structurally, Methyl 4-chlorocinnoline-6-carboxylate exhibits a rigid planar aromatic system due to the conjugation within the cinnoline ring. This rigidity contributes to its stability and potential for interactions with biological targets. The chlorine substituent at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, influencing its reactivity and bioavailability. The methyl ester group at the 6-position not only enhances solubility but also serves as a protective group during synthetic transformations.

Recent studies have highlighted the potential of Methyl 4-chlorocinnoline-6-carboxylate as a lead compound in drug discovery efforts targeting various diseases. For instance, research has demonstrated its ability to inhibit certain enzymes associated with neurodegenerative disorders, such as Alzheimer's disease. Additionally, its anti-inflammatory and antioxidant properties have been explored in preclinical models, suggesting its potential application in treating chronic inflammatory conditions.

In terms of pharmacokinetics, Methyl 4-chlorocinnoline-6-carboxylate exhibits moderate absorption profiles in experimental animal models. Its bioavailability is influenced by factors such as first-pass metabolism and hepatic clearance. However, recent modifications to its structure have shown promise in improving these parameters, paving the way for further development as an oral therapeutic agent.

The compound's stability under various storage conditions has also been evaluated, with results indicating that it remains stable under normal pharmaceutical storage conditions for extended periods. This stability is crucial for ensuring consistent quality and efficacy throughout its shelf life.

In conclusion, Methyl 4-chlorocinnoline-6-carboxylate (CAS No: 849805-63-6) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a promising candidate for future drug development efforts.